2-[4-(1-Methylimidazol-2-yl)piperazin-1-yl]pyrimidine-4-carbonitrile

• IUPAC Name: 2-[4-(1-methylimidazol-2-yl)piperazin-1-yl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C13H15N7/c1-18-5-4-16-13(18)20-8-6-19(7-9-20)12-15-3-2-11(10-14)17-12/h2-5H,6-9H2,1H3
• InChI Key: FRYRZSXNMXMTIA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1N2CCN(CC2)C3=NC=CC(=N3)C#N
• Molecular Formula: C13H15N7
• Molecular Weight: 269.31 g/mol
• CAS No.: 2415630-31-6

Description

This compound is a pyrimidine derivative. It has been reported to possess antitumor, anti-inflammatory, and antidepressant activities.

Molecular Structure Analysis

The molecular formula of this compound is C13H15N7 and it has a molecular weight of 269.312. The structure of similar compounds has been characterized by 1H NMR, 13C NMR, IR, HRMS, and X-ray diffraction method.

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole-containing compounds, have been reported to target a variety of receptors and enzymes, including alpha1-adrenergic receptors . These receptors play a crucial role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Mode of Action

For instance, some imidazole-containing compounds have been reported to inhibit enzymes or block receptors, leading to therapeutic effects .

Biochemical Pathways

It’s known that the alpha1-adrenergic receptors, which are potential targets of similar compounds, are involved in numerous neurodegenerative and psychiatric conditions . The activation or blockade of these receptors can influence various biochemical pathways.

Pharmacokinetics

Similar compounds have been reported to exhibit acceptable pharmacokinetic profiles, making them suitable for further investigation as potential therapeutic agents .

Result of Action

Similar compounds have been reported to produce various biological effects, such as antitumor and anti-inflammatory activities.